Cas no 1423034-72-3 (5-amino-2,2-dimethylpentanoic acid hydrochloride)

• Product Name: 5-amino-2,2-dimethylpentanoic acid hydrochloride
• CAS No: 1423034-72-3
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• CID: 4598559
• PubChem ID: 71757312
• Update Time: 2025-06-26

5-amino-2,2-dimethylpentanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-amino-2,2-dimethylpentanoic acid hydrochloride

• Inchi： 1S/C7H15NO2.ClH/c1-7(2,6(9)10)4-3-5-8;/h3-5,8H2,1-2H3,(H,9,10);1H
• InChI Key： FWJLHDZVYWTOSN-UHFFFAOYSA-N
• SMILES： C(C)(C)(CCCN)C(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-amino-2,2-dimethylpentanoic acid hydrochloride

Introduction to 5-amino-2,2-dimethylpentanoic acid hydrochloride (CAS No. 1423034-72-3)

5-amino-2,2-dimethylpentanoic acid hydrochloride, identified by its CAS number 1423034-72-3, is a significant compound in the field of pharmaceutical and biochemical research. This compound belongs to the class of amino acids, specifically a derivative with a branched-chain structure, which makes it of particular interest for various applications in drug development and metabolic studies. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in experimental and industrial processes.

The molecular structure of 5-amino-2,2-dimethylpentanoic acid hydrochloride consists of a five-carbon backbone with an amino group at the terminal carbon and two methyl groups attached to the second carbon. This unique configuration imparts distinct chemical properties that make it valuable for synthesizing complex molecules. The hydrochloride form stabilizes the amino group, making it more reactive in certain biochemical pathways and pharmaceutical formulations.

In recent years, research into branched-chain amino acids (BCAAs) and their derivatives has gained considerable attention due to their role in protein synthesis and metabolic regulation. 5-amino-2,2-dimethylpentanoic acid hydrochloride has been explored as a potential building block in the synthesis of peptide mimetics and enzyme inhibitors. Its structural features allow for the creation of molecules with specific binding affinities, which is crucial for developing targeted therapies.

One of the most compelling applications of 5-amino-2,2-dimethylpentanoic acid hydrochloride is in the field of enzyme inhibition research. Studies have shown that derivatives of this compound can interact with various enzymes by mimicking natural substrates or blocking active sites. For instance, modifications to the side chains can enhance binding affinity to proteases or kinases, which are key targets in treating diseases such as cancer and inflammatory disorders. The hydrochloride salt form ensures that the compound remains stable under a wide range of pH conditions, making it suitable for both in vitro and in vivo studies.

Moreover, the compound has been investigated for its potential role in metabolic engineering. The branched structure of 5-amino-2,2-dimethylpentanoic acid hydrochloride can be incorporated into metabolic pathways to study how altered amino acid profiles affect cellular processes. This has implications for understanding genetic disorders related to amino acid metabolism and developing therapeutic strategies to correct these imbalances.

The synthesis of 5-amino-2,2-dimethylpentanoic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to produce high-purity batches of this compound. These methods ensure that impurities are minimized, which is critical for pharmaceutical applications where purity directly impacts efficacy and safety.

Recent advancements in computational chemistry have also contributed to the study of 5-amino-2,2-dimethylpentanoic acid hydrochloride. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. This predictive capability has accelerated drug discovery efforts by enabling virtual screening of potential drug candidates before conducting expensive wet-lab experiments.

In conclusion, 5-amino-2,2-dimethylpentanoic acid hydrochloride (CAS No. 1423034-72-3) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it valuable for synthesizing peptide mimetics, enzyme inhibitors, and metabolic probes. The advancements in synthetic chemistry and computational methods continue to enhance our understanding and utilization of this compound, paving the way for novel therapeutic interventions.